Cas no 1638771-74-0 (2,4-dichloro-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one)

• Product Name: 2,4-dichloro-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one
• CAS No: 1638771-74-0
• MF: C₈H₇Cl₂N₃O
• MW: 232.066679239273
• CID: 5290620
• Update Time: 2026-03-10

2,4-dichloro-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-5,5-dimethyl-5,7-dihydro-6H-pyrrolo[2,3-d]pyrimidin-6-one
• 2,4-dichloro-5,5-dimethyl-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one
• 2,4-Dichloro-5,5-dimethyl-5,7-dihydro-pyrrolo[2,3-d]pyrimidin-6-one
• 2,4-dichloro-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one

• Inchi： 1S/C8H7Cl2N3O/c1-8(2)3-4(9)11-7(10)13-5(3)12-6(8)14/h1-2H3,(H,11,12,13,14)
• InChI Key： ZCZCVLHVRQDXIO-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=C2C(C)(C)C(=O)NC2=N1

Additional information on 2,4-dichloro-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one

Recent Advances in the Study of 2,4-dichloro-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one (CAS: 1638771-74-0)

The compound 2,4-dichloro-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one (CAS: 1638771-74-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its pyrrolo[2,3-d]pyrimidinone core, has been identified as a promising scaffold for the design of novel therapeutic agents. Recent studies have explored its synthetic pathways, biological activities, and potential mechanisms of action, shedding light on its utility in addressing unmet medical needs.

One of the key areas of research involving this compound is its role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 2,4-dichloro-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one exhibits selective inhibition against specific kinase targets, suggesting its potential as a lead compound for further optimization. Researchers have employed structure-activity relationship (SAR) studies to elucidate the structural features responsible for its inhibitory activity, paving the way for the development of more potent and selective analogs.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as a building block for the synthesis of diverse heterocyclic derivatives. The presence of reactive chlorine atoms at the 2- and 4-positions of the pyrimidinone ring allows for facile functionalization, enabling the introduction of various substituents to modulate its physicochemical and pharmacological properties. Synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to generate a library of derivatives with enhanced drug-like characteristics.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding interactions of 2,4-dichloro-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one with its biological targets. These in silico approaches have identified key amino acid residues involved in ligand-receptor interactions, facilitating the rational design of next-generation inhibitors. The integration of computational and experimental techniques has accelerated the optimization process, reducing the time and resources required for lead compound development.

Despite these promising findings, challenges remain in the translation of this compound into clinically viable therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through comprehensive preclinical studies. Recent efforts have focused on improving the pharmacokinetic profile of the compound through structural modifications and formulation strategies. For instance, the incorporation of solubilizing groups and prodrug approaches has shown potential in enhancing its oral bioavailability.

In conclusion, 2,4-dichloro-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Ongoing research aims to expand its therapeutic applications and overcome existing limitations, ultimately contributing to the development of innovative treatments for complex diseases. The continued exploration of this compound underscores the importance of interdisciplinary collaboration in advancing chemical biology and drug discovery.